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Compound of Interest

Compound Name: 1-Phenylcyclopropan-1-ol

Cat. No.: B1366885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 1-phenylcyclopropan-1-ol. The information is intended to support

researchers and professionals in the handling, storage, and analysis of this compound,

ensuring its integrity for experimental and developmental applications.

Chemical and Physical Properties
1-Phenylcyclopropan-1-ol is a tertiary alcohol with a molecular formula of C₉H₁₀O and a

molecular weight of 134.18 g/mol .[1] Its structure consists of a cyclopropane ring bonded to a

phenyl group and a hydroxyl group at the same carbon atom. The presence of the strained

cyclopropyl ring and the tertiary alcohol functionality are key determinants of its reactivity and

stability.
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Property Value Source

Molecular Formula C₉H₁₀O [1]

Molecular Weight 134.18 g/mol [1]

Appearance Not specified in literature -

Melting Point Not available [2]

Boiling Point Not available [2]

Density Not available [2]

Stability Profile
The stability of 1-phenylcyclopropan-1-ol is influenced by temperature, pH, and light. While

specific quantitative stability data for this compound is not extensively available in the public

domain, its structural features suggest potential degradation pathways.

Thermal Stability
While no specific studies on the thermal degradation of 1-phenylcyclopropan-1-ol were

identified, it is advisable to store the compound at low temperatures to minimize potential

degradation. Commercial suppliers recommend storage at -20°C.[3] High temperatures can

promote rearrangement or elimination reactions, particularly given the strained cyclopropyl

group.

pH Stability
The stability of 1-phenylcyclopropan-1-ol is expected to be highly dependent on pH.

Acidic Conditions: 1-Phenylcyclopropan-1-ol is susceptible to acid-catalyzed

rearrangement. The protonation of the hydroxyl group followed by the departure of a water

molecule would lead to a tertiary carbocation stabilized by the adjacent phenyl group. The

inherent strain of the cyclopropane ring makes it prone to ring-opening reactions under these

conditions. A likely degradation pathway is the acid-catalyzed rearrangement to form

propiophenone.
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Neutral and Basic Conditions: The compound is expected to be more stable under neutral to

mildly basic conditions. However, strong basic conditions could potentially lead to

deprotonation of the hydroxyl group, forming an alkoxide, which might be susceptible to

oxidation.

Photostability
Specific photostability studies on 1-phenylcyclopropan-1-ol are not readily available. The

presence of the phenyl group suggests potential absorption of UV light, which could lead to

photodegradation. It is recommended to store the compound protected from light.

Recommended Storage Conditions
Based on the available information and the chemical nature of the compound, the following

storage conditions are recommended to ensure the long-term stability of 1-
phenylcyclopropan-1-ol:

Parameter Recommendation

Temperature -20°C[3]

Light Protect from light (e.g., store in an amber vial)

Atmosphere
Store under an inert atmosphere (e.g., argon or

nitrogen) to prevent oxidation.

Container
Tightly sealed container to prevent moisture

ingress.

Degradation Pathways
The primary anticipated degradation pathway for 1-phenylcyclopropan-1-ol is acid-catalyzed

rearrangement.
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1-Phenylcyclopropan-1-ol Protonation H+ Tertiary Carbocation
(Ring-Opened)

 - H2O
(Ring Opening) Propiophenone Rearrangement 

Reagent Preparation

Reaction

Workup & Purification

Methyl Benzoate in
Anhydrous Solvent

Combine Reagents
at 0°C

Ti(OiPr)4 EtMgBr Solution

Stir at RT
(12-24h)

Quench with
aq. NH4Cl

Extract with
Diethyl Ether

Dry over MgSO4

Column Chromatography

1-Phenylcyclopropan-1-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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